Cas no 1225954-22-2 (N-(3-Fluorophenyl)-1,3-propanesultam)

• Product Name: N-(3-Fluorophenyl)-1,3-propanesultam
• CAS No: 1225954-22-2
• MF: C₉H₁₀FNO₂S
• MW: 215.244604587555
• CID: 3042453
• Update Time: 2025-10-20

N-(3-Fluorophenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenyl)-1,3-propanesultam
• Isothiazolidine, 2-(3-fluorophenyl)-, 1,1-dioxide

• Inchi： 1S/C9H10FNO2S/c10-8-3-1-4-9(7-8)11-5-2-6-14(11,12)13/h1,3-4,7H,2,5-6H2
• InChI Key： MHUZNNUKOGJZKU-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCN1C1=CC=CC(F)=C1

Additional information on N-(3-Fluorophenyl)-1,3-propanesultam

N-(3-Fluorophenyl)-1,3-propanesultam: A Comprehensive Overview

N-(3-Fluorophenyl)-1,3-propanesultam is a chemical compound with the CAS number 1225954-22-2. This compound belongs to the class of sulfonamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of N-(3-Fluorophenyl)-1,3-propanesultam consists of a sulfonamide group attached to a fluorophenyl ring and a propanamide moiety, making it a versatile molecule with potential applications in drug design and material synthesis.

The synthesis of N-(3-Fluorophenyl)-1,3-propanesultam involves a multi-step process that typically starts with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution with an amine derivative to form the sulfonamide. The introduction of the fluorine atom at the para position of the phenyl ring is achieved through either electrophilic substitution or via a directing group strategy, depending on the specific synthetic pathway employed.

Recent studies have highlighted the potential of N-(3-Fluorophenyl)-1,3-propanesultam as a building block in medicinal chemistry. Its unique combination of electronic and steric properties makes it an attractive candidate for designing bioactive molecules. For instance, researchers have explored its role in inhibiting key enzymes involved in metabolic disorders, such as diabetes and obesity. The fluorine atom at the para position contributes to the compound's lipophilicity and metabolic stability, which are critical properties for drug candidates.

In addition to its pharmaceutical applications, N-(3-Fluorophenyl)-1,3-propanesultam has shown promise in agrochemical research. Its ability to modulate plant hormone signaling pathways has led to investigations into its potential as a growth regulator or herbicide. Field trials have demonstrated that this compound can enhance crop yield under stress conditions without adverse effects on soil microbiota.

The structural versatility of N-(3-Fluorophenyl)-1,3-propanesultam also extends to its use in materials science. By incorporating this compound into polymer matrices, scientists have developed novel materials with improved thermal stability and mechanical properties. These materials are being explored for applications in high-performance electronics and aerospace engineering.

From a mechanistic standpoint, the reactivity of N-(3-Fluorophenyl)-1,3-propanesultam is influenced by both its sulfonamide group and the electron-withdrawing fluorine substituent. Computational studies have revealed that these groups alter the electronic distribution within the molecule, facilitating specific interactions with biological targets or influencing polymerization kinetics.

In conclusion, N-(3-Fluorophenyl)-1,3-propanesultam is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agriculture, and materials science.